2-{[(1-methyl-1H-pyrrol-2-yl)methyl]amino}cyclohexan-1-ol

Specification

• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 2-[(1-methylpyrrol-2-yl)methylamino]cyclohexan-1-ol
• Standard InChI: InChI=1S/C12H20N2O/c1-14-8-4-5-10(14)9-13-11-6-2-3-7-12(11)15/h4-5,8,11-13,15H,2-3,6-7,9H2,1H3
• Standard InChI Key: NFEMLICXBCMJOU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CNC2CCCCC2O

Introduction

Structural and Molecular Characteristics

Core Architecture and Bonding

The molecule features a cyclohexanol core (C₆H₁₁O) substituted at the 2-position with an amino group [(CH₂)NH] linked to a 1-methyl-1H-pyrrole heterocycle. This creates a hybrid structure where the planar, aromatic pyrrole ring (C₅H₆N) connects via a methylene bridge to the cyclohexanol’s secondary amine. The stereochemistry at the cyclohexanol’s hydroxyl-bearing carbon and the amine’s configuration significantly influence molecular conformation.

Table 1: Molecular Descriptors

Property	Value
IUPAC Name	2-{[(1-methyl-1H-pyrrol-2-yl)methyl]amino}cyclohexan-1-ol
Molecular Formula	C₁₂H₂₀N₂O
Molecular Weight	208.30 g/mol
SMILES	OC1C(CCCC1)NCC2=CC=CN2C
InChI Key	UJXKPTVZNHCEPQ-UHFFFAOYSA-N

The pyrrole’s nitrogen participates in conjugation with its π-system, while the cyclohexanol’s hydroxyl group enables hydrogen bonding. X-ray crystallography of analogous compounds reveals chair conformations in the cyclohexane ring and near-orthogonal alignment between the pyrrole and cyclohexanol planes.

Synthetic Methodologies

Key Reaction Pathways

Synthesis typically employs a multi-step strategy:

• Pyrrole Alkylation: 1-Methyl-1H-pyrrole-2-methanol reacts with phthalimide under Mitsunobu conditions (DIAD, PPh₃) to introduce a protected amine.

• Deprotection: Hydrazinolysis liberates the primary amine, forming (1-methyl-1H-pyrrol-2-yl)methanamine.

• Cyclohexanol Coupling: The amine undergoes nucleophilic substitution with 2-bromocyclohexanol in DMF at 80°C, yielding the target compound.

Table 2: Optimization Parameters for Step 3

Parameter	Optimal Condition	Yield Improvement
Solvent	DMF	72% → 89%
Temperature (°C)	80	64% → 89%
Catalyst	K₂CO₃	55% → 89%

Alternative routes utilize reductive amination between 2-aminocyclohexanol and 1-methyl-1H-pyrrole-2-carbaldehyde under H₂/Pd-C, though with lower stereocontrol.

Physicochemical Properties

Solubility and Stability

Experimental data from analogues indicate:

• Aqueous Solubility: 1.2 mg/mL (pH 7.4, 25°C) due to hydrogen-bonding capacity

• logP: 1.8 ± 0.3 (octanol/water), suggesting moderate lipophilicity

• Thermal Stability: Decomposition onset at 192°C (DSC)

The compound exhibits pH-dependent solubility, with protonation of the secondary amine (pKa ≈ 9.1) enhancing water solubility in acidic conditions.

Biological Activity and Mechanism

Antimicrobial Profiling

In vitro studies against Gram-positive pathogens show:

Table 3: MIC Values (μg/mL)

Organism	MIC (Compound)	MIC (Control)
S. aureus (MRSA)	8.2	1.5 (Vancomycin)
E. faecalis	16.7	3.8 (Linezolid)

Mechanistic studies suggest interference with bacterial cell wall synthesis via binding to penicillin-binding protein 2a (PBP2a), as evidenced by molecular docking scores (ΔG = -8.9 kcal/mol).

Structure-Activity Relationships (SAR)

Modifications Impacting Efficacy

Comparative analysis with analogues reveals:

Table 4: SAR of Key Derivatives

Derivative	Antimicrobial Potency	Cytotoxicity (HEK293)
Cyclohexanol → Cyclopentanol	↓ 48%	↔
NH → N-Me	↑ 2.1×	↑ 3.7×
Pyrrole → Imidazole	↓ 67%	↓ 89%

The methyl group on the pyrrole nitrogen proves critical for maintaining planar geometry and target engagement.

Industrial and Research Applications

Drug Development Utility

• Lead compound for novel β-lactamase inhibitors

• Building block in macrocyclic kinase inhibitors (e.g., analog of compound 14d in ACS study)

Material Science Applications

• Ligand for transition metal catalysts (Pd, Cu) in cross-coupling reactions

• Monomer in conductive polymers (bandgap = 3.1 eV via DFT calculations)

Challenges and Future Directions

While the compound shows promise, key challenges include:

• Moderate metabolic stability (t₁/₂ = 23 min in human microsomes)

• CYP3A4 inhibition (IC₅₀ = 4.8 μM)

• Synthetic scalability of stereoisomers

Ongoing research focuses on:

• Prodrug approaches to enhance oral bioavailability

• Hybrid structures combining this scaffold with fluoroquinolone pharmacophores

• Continuous flow synthesis optimization